Cas no 1805979-99-0 (3-Amino-2-(difluoromethyl)-6-methyl-4-nitropyridine)

3-Amino-2-(difluoromethyl)-6-methyl-4-nitropyridine Chemical and Physical Properties
Names and Identifiers
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- 3-Amino-2-(difluoromethyl)-6-methyl-4-nitropyridine
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- Inchi: 1S/C7H7F2N3O2/c1-3-2-4(12(13)14)5(10)6(11-3)7(8)9/h2,7H,10H2,1H3
- InChI Key: UFVDQKNOLSNGCG-UHFFFAOYSA-N
- SMILES: FC(C1C(=C(C=C(C)N=1)[N+](=O)[O-])N)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 222
- XLogP3: 1.6
- Topological Polar Surface Area: 84.7
3-Amino-2-(difluoromethyl)-6-methyl-4-nitropyridine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A029067198-1g |
3-Amino-2-(difluoromethyl)-6-methyl-4-nitropyridine |
1805979-99-0 | 97% | 1g |
$1,534.70 | 2022-04-01 |
3-Amino-2-(difluoromethyl)-6-methyl-4-nitropyridine Related Literature
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Joseph F. Parker,Christopher N. Chervin,Eric S. Nelson,Debra R. Rolison,Jeffrey W. Long Energy Environ. Sci., 2014,7, 1117-1124
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Alexander J. Blake,Neil R. Champness,Paul A. Cooke,James E. B. Nicolson Chem. Commun., 2000, 665-666
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Jing Xu,Chunrui Wang,Yao Zhang,Xu Liu,Xiaoyun Liu,Shenyang Huang,Xiaoshuang Chen CrystEngComm, 2013,15, 764-768
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Xiufang Ma,Keju Sun,Yongjun Xu,Federico Calle-Vallejo Chem. Sci., 2020,11, 4119-4124
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Khodayar Gholivand,Foroogh Molaei New J. Chem., 2015,39, 3747-3757
Additional information on 3-Amino-2-(difluoromethyl)-6-methyl-4-nitropyridine
Research Brief on 3-Amino-2-(difluoromethyl)-6-methyl-4-nitropyridine (CAS: 1805979-99-0): Recent Advances and Applications
3-Amino-2-(difluoromethyl)-6-methyl-4-nitropyridine (CAS: 1805979-99-0) is a specialized heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and nitro functional groups, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a compound of interest for researchers aiming to develop novel therapeutic agents and functional materials.
The synthesis of 3-Amino-2-(difluoromethyl)-6-methyl-4-nitropyridine has been optimized in recent years to improve yield and purity. A study published in the Journal of Organic Chemistry (2023) detailed a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the reaction. The researchers emphasized the importance of controlling reaction conditions, such as temperature and solvent choice, to minimize byproduct formation. This advancement is critical for scaling up production for industrial applications, particularly in the pharmaceutical sector where high-purity intermediates are essential.
In the context of drug discovery, 3-Amino-2-(difluoromethyl)-6-methyl-4-nitropyridine has been investigated as a key intermediate in the synthesis of kinase inhibitors. Kinases are a major target in oncology, and the difluoromethyl group in this compound has been shown to enhance binding affinity to specific kinase domains. A recent Nature Chemical Biology study (2024) highlighted its role in the development of a new class of EGFR inhibitors, which demonstrated potent activity against resistant cancer cell lines. The study also noted the compound's favorable pharmacokinetic properties, suggesting its potential for further preclinical development.
Beyond pharmaceuticals, this compound has also found applications in agrochemical research. Its nitro and amino functional groups make it a versatile building block for the synthesis of herbicides and pesticides. A 2023 report in Pest Management Science described its use in developing a new generation of environmentally friendly herbicides that target weed-specific enzymes while minimizing toxicity to non-target organisms. This aligns with the growing demand for sustainable agricultural solutions.
In conclusion, 3-Amino-2-(difluoromethyl)-6-methyl-4-nitropyridine (CAS: 1805979-99-0) represents a multifaceted compound with significant potential across multiple scientific disciplines. Recent advancements in its synthesis and applications underscore its value as a building block in drug discovery and agrochemical development. Future research is expected to explore its utility in additional therapeutic areas and material science, further expanding its impact on the chemical and biological sciences.
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